2-isopropyl-1-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-2-propan-2-yl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]imidazole-4-sulfonamide
• InChI: InChI=1S/C16H19N5O2S2/c1-11(2)16-20-14(10-21(16)3)25(22,23)19-9-12-15(18-7-6-17-12)13-5-4-8-24-13/h4-8,10-11,19H,9H2,1-3H3
• InChI Key: BUPJKIIHKUKZQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCC2=NC=CN=C2C3=CC=CS3
• Molecular Formula: C16H19N5O2S2
• Molecular Weight: 377.5 g/mol

Description

2-isopropyl-1-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H19N5O2S2 and its molecular weight is 377.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

2-Isopropyl-1-methyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-1H-imidazole-4-sulfonamide, and its derivatives, show promise in anticancer research. Compounds with similar structures have been synthesized and evaluated for their in vitro anticancer activity. For instance, certain pyrazole derivatives exhibited significant activity against Ehrlich ascites carcinoma cells, surpassing even doxorubicin, a reference drug (El-Gaby et al., 2017).

Synthesis and Biochemical Impacts

Research has also focused on the synthesis of novel compounds containing a sulfonamido moiety for various biochemical applications. These include the development of compounds with potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Küçükgüzel et al., 2013). Additionally, synthesis techniques have been explored to create diverse heterocyclic compounds, such as pyrazole, thiazole, and thiophene derivatives, with potential applications in medicinal chemistry and drug development (El‐Emary, Al-muaikel, & Moustafa, 2002).

Antimicrobial Activity

Novel heterocyclic compounds, including those related to the chemical structure , have been tested for antimicrobial properties. This research is vital for discovering new antimicrobial agents, which are increasingly important due to the rise of antibiotic-resistant bacteria (Azab, Youssef, & El-Bordany, 2013).

Insecticidal Potential

Studies have also investigated the insecticidal properties of sulfonamides bearing thiazole moieties. These compounds showed potent toxic effects against the cotton leafworm, Spodoptera littoralis, demonstrating the potential for agricultural applications (Soliman et al., 2020).